Cas no 886763-36-6 (2-(2,4-difluorophenoxy)propan-1-amine)

• Product Name: 2-(2,4-difluorophenoxy)propan-1-amine
• CAS No: 886763-36-6
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• MDL: MFCD07374153
• CID: 5229303
• PubChem ID: 61690375
• Update Time: 2026-03-07

2-(2,4-difluorophenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 2-(2,4-difluorophenoxy)-
• 2-(2,4-Difluorophenoxy)propan-1-amine
• 2-(2,4-difluorophenoxy)propan-1-amine

• MDL： MFCD07374153
• Inchi： 1S/C9H11F2NO/c1-6(5-12)13-9-3-2-7(10)4-8(9)11/h2-4,6H,5,12H2,1H3
• InChI Key： OGHSHFWUSKEMIC-UHFFFAOYSA-N
• SMILES： C(N)C(OC1=CC=C(F)C=C1F)C

Additional information on 2-(2,4-difluorophenoxy)propan-1-amine

Introduction to 2-(2,4-difluorophenoxy)propan-1-amine (CAS No. 886763-36-6)

2-(2,4-difluorophenoxy)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 886763-36-6, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both fluorine substituents and an amine functional group, which endows it with unique chemical and biological properties. The structural features of 2-(2,4-difluorophenoxy)propan-1-amine make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents targeting various diseases.

The molecular structure of 2-(2,4-difluorophenoxy)propan-1-amine consists of a propylamine moiety linked to a phenoxy group, which is further substituted with two fluorine atoms at the 2 and 4 positions of the aromatic ring. This arrangement introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability, improve binding interactions with biological targets, and increase the overall efficacy of pharmaceutical compounds.

In recent years, there has been growing interest in the development of fluorinated aromatic amines due to their potential applications in treating a wide range of diseases, including cancer, infectious diseases, and inflammatory conditions. The fluorine atoms in 2-(2,4-difluorophenoxy)propan-1-amine can influence its pharmacokinetic properties, such as bioavailability and half-life, making it an attractive scaffold for drug design. Additionally, the amine group provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

One of the most compelling aspects of 2-(2,4-difluorophenoxy)propan-1-amine is its potential as a building block for more complex drug candidates. Researchers have been exploring its use in synthesizing novel molecules with enhanced pharmacological profiles. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. These findings suggest that 2-(2,4-difluorophenoxy)propan-1-amine could serve as a valuable intermediate in the development of next-generation therapeutics.

The synthesis of 2-(2,4-difluorophenoxy)propan-1-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by reduction steps to introduce the amine functionality. The use of advanced catalytic systems has also been explored to improve reaction efficiency and minimize byproduct formation. These synthetic methodologies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

From a computational chemistry perspective, 2-(2,4-difluorophenoxy)propan-1-amine has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how the fluorine substituents and amine group contribute to binding affinity and specificity. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers can predict the behavior of 2-(2,4-difluorophenoxy)propan-1-amine within biological systems, thereby accelerating the drug discovery process.

Preclinical research on 2-(2,4-difluorophenoxy)propan-1-amine has revealed several promising characteristics that warrant further investigation. In vitro studies have demonstrated its ability to modulate certain signaling pathways relevant to cancer progression. Additionally, preliminary in vivo experiments suggest that it may exhibit anti-inflammatory properties by interacting with specific immune receptors. These findings underscore the potential therapeutic value of this compound and highlight its importance as a lead molecule in drug development.

The future directions for research on 2-(2,4-difluorophenoxy)propan-1-amine include exploring its mechanisms of action in greater detail and evaluating its safety profile through comprehensive toxicological studies. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like 2-(2,4-difluorophenoxy)propan-1-amine will play an increasingly important role in addressing unmet medical needs.

In conclusion, 886763-36-6 represents a fascinating example of how structural modifications can lead to novel pharmacological entities with significant therapeutic potential. The combination of fluorine substitution and an amine group in (CAS No.) 886763 - 36 - 6 provides a rich framework for designing molecules that interact selectively with biological targets. As research progresses, 886763 - 36 - 6 will continue to be a subject of intense study，holding promise for future advancements in medicine.